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Abstract

HT1042 is a potent, cell-permeable small molecule belonging to the oxathiazolone class of
compounds. It has been identified as a highly selective, covalent, and irreversible inhibitor of
the B5i (LMP7) subunit of the human immunoproteasome. This targeted inhibition leads to the
disruption of cellular processes reliant on immunoproteasome activity, highlighting its potential
as a therapeutic agent in autoimmune diseases and certain hematologic malignancies. This
document provides a comprehensive overview of the structure, physicochemical properties,
mechanism of action, and key experimental data related to HT1042. Detailed experimental
protocols for the characterization of this compound are also presented, along with
visualizations of its mechanism and experimental workflows.

Structure and Physicochemical Properties

HT1042, with the systematic IUPAC name 5-(3-nitrophenyl)-1,3,4-oxathiazol-2-one, is a
heterocyclic compound with a molecular formula of CBH4N204S and a molecular weight of
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224.19 g/mol .[1] Its chemical structure is characterized by a central 1,3,4-oxathiazol-2-one ring
substituted with a 3-nitrophenyl group.

Property Value Reference

5-(3-nitrophenyl)-1,3,4-
IUPAC Name ) PubChem CID: 325597
oxathiazol-2-one

Molecular Formula C8H4N204S [1]
Molecular Weight 224.19 g/mol [1]
CAS Number 23589-77-7 [1]
Appearance White to off-white solid MedChemExpress
Purity >98% MedChemExpress
Solubility Soluble in DMSO MedChemExpress

Biological Activity and Mechanism of Action

HT1042 is a mechanism-based inactivator of the chymotrypsin-like (CT-L) activity of the human
immunoproteasome's (35i subunit.[2] The immunoproteasome is a specialized form of the
proteasome predominantly expressed in cells of hematopoietic origin and in other cells upon
stimulation with pro-inflammatory cytokines like interferon-y. It plays a crucial role in processing
proteins for antigen presentation on MHC class | molecules and in the regulation of
inflammatory responses.

The key to HT1042's function lies in its oxathiazolone ring. This moiety acts as a latent
electrophile. Upon binding to the active site of the 35i subunit, the N-terminal threonine residue
initiates a nucleophilic attack. This leads to the opening of the oxathiazolone ring and the
formation of a covalent, irreversible bond with the enzyme, thereby inactivating it.[2]

A critical feature of HT1042 and other oxathiazolones is their remarkable selectivity for the
immunoproteasome (i-20S) over the constitutively expressed proteasome (c-20S).[2] This
selectivity is attributed to structural differences in the substrate-binding pockets between the
B5i and 35c subunits. The high selectivity of HT1042 minimizes off-target effects on the
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constitutive proteasome, which is essential for normal cellular protein homeostasis, suggesting
a favorable therapeutic window.

Signaling Pathway

The inhibition of the B5i subunit of the immunoproteasome by HT1042 has significant
downstream effects on cellular signaling pathways, particularly in immune cells. By blocking the
generation of specific antigenic peptides, HT1042 can modulate the adaptive immune
response. Furthermore, immunoproteasome inhibition has been shown to affect cytokine
production and the differentiation of T helper cells.
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Workflow for HT1042 Kinetic Analysis

4 Proteasome Activity Assay

1. Assay Setup
(Proteasome, HT1042, Buffer)

2. Pre-incubation
(37°C, 15-30 min)

3. Add Fluorogenic Substrate
(Suc-LLVY-AMC)

4. Kinetic Fluorescence Reading

-

~

Data Analysis

5. Generate Progress Curves
(Fluorescence vs. Time)

6. Fit to Exponential Decay
(Determine k_obs)

7. Plot k_obs vs. [HT1042]

8. Fit to Michaelis-Menten

~

(Calculate k_inact and K_I)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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